Cas no 2098079-57-1 (2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetaldehyde)

• Product Name: 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetaldehyde
• CAS No: 2098079-57-1
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• CID: 5045936
• Update Time: 2025-05-22

2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-(prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetaldehyde
• 2-(1-prop-2-ynyl-3-pyrazin-2-ylpyrazol-4-yl)acetaldehyde
• 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetaldehyde

• Inchi： 1S/C12H10N4O/c1-2-6-16-9-10(3-7-17)12(15-16)11-8-13-4-5-14-11/h1,4-5,7-9H,3,6H2
• InChI Key： GHHOUCYLPBWPCU-UHFFFAOYSA-N
• SMILES： O=CCC1=CN(CC#C)N=C1C1C=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• XLogP3: -0.6
• Topological Polar Surface Area: 60.7

Additional information on 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetaldehyde

Comprehensive Overview of 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetaldehyde (CAS No. 2098079-57-1)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetaldehyde (CAS No. 2098079-57-1) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazine and pyrazole hybrid structure, offers versatile applications in drug discovery, material science, and agrochemical development. Researchers are increasingly focusing on its potential as a building block for synthesizing novel bioactive molecules, particularly in the context of kinase inhibitors and antimicrobial agents.

The structural complexity of 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetaldehyde combines a propynyl group with a pyrazine ring, enabling diverse reactivity patterns. This feature aligns with current trends in click chemistry and bioorthogonal reactions, which are widely explored for targeted drug delivery systems. The compound’s aldehyde functionality further enhances its utility as a crosslinking agent in polymer chemistry, addressing growing demands for biocompatible materials in medical devices.

Recent studies highlight the role of pyrazine-pyrazole hybrids in modulating enzyme activity, making CAS No. 2098079-57-1 a candidate for cancer therapeutics. Its mechanism of action is often linked to signal transduction pathways, a hot topic in precision medicine. Additionally, the compound’s heterocyclic core resonates with advancements in computational drug design, where AI-driven platforms predict its interactions with protein targets.

From an industrial perspective, 2-(1-(Prop-2-yn-1-yl)-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)acetaldehyde is synthesized via multistep organic reactions, often involving Sonogashira coupling or cyclization strategies. These methods are optimized for high-yield production, catering to the pharmaceutical sector’s need for scalable intermediates. Environmental considerations also drive innovations in green chemistry approaches for its preparation.

In summary, CAS No. 2098079-57-1 represents a convergence of structural ingenuity and functional adaptability, positioning it at the forefront of interdisciplinary research. Its relevance to drug development, material engineering, and sustainable synthesis ensures continued exploration across scientific communities.